Cas no 84109-09-1 (3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-)

• Product Name: 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-
• CAS No: 84109-09-1
• MF: C₅₁H₈₁N₂
• MW: 722.202255010605
• CID: 725750
• PubChem ID: 6438994
• Update Time: 2025-04-19

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-tetradecyl-
• (2Z)-2-[(E)-3-(3,3-dimethyl-1-tetradecylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-tetradecylindole
• 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-yl idene)-1-propenyl)-3,3-dimethyl-1-tetradecyl-
• Ditetradecylindocarbocyanine
• 84109-09-1
• DTXSID90233002
• 1,1'-Ditetradecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate
• Diic(14)
• 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-tetradecyl-
• Dii-C(14)

• Inchi： 1S/C51H81N2/c1-7-9-11-13-15-17-19-21-23-25-27-33-42-52-46-38-31-29-36-44(46)50(3,4)48(52)40-35-41-49-51(5,6)45-37-30-32-39-47(45)53(49)43-34-28-26-24-22-20-18-16-14-12-10-8-2/h29-32,35-41H,7-28,33-34,42-43H2,1-6H3/q+1
• InChI Key： UCPAVVVTWGHRBV-UHFFFAOYSA-N
• SMILES： [N+]1(CCCCCCCCCCCCCC)C2C=CC=CC=2C(C)(C)C=1/C=C/C=C1/C(C)(C)C2C=CC=CC=2N/1CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 721.63997559g/mol
• Monoisotopic Mass: 721.63997559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 53
• Rotatable Bond Count: 28
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.9
• Topological Polar Surface Area: 6.2Ų